Cas no 1613-23-6 (α-2-(Dimethylamino)ethyl Hydrocinnamic Acid)

• Product Name: α-2-(Dimethylamino)ethyl Hydrocinnamic Acid
• CAS No: 1613-23-6
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 1063825
• PubChem ID: 92135225
• Update Time: 2025-05-20

α-2-(Dimethylamino)ethyl Hydrocinnamic Acid Chemical and Physical Properties

Names and Identifiers

• α-[2-(Dimethylamino)ethyl] Hydrocinnamic Acid
• 2-Benzyl-4-(dimethylamino)butanoic acid
• α-[2-(Dimethylamino)ethyl] Hydrocinnamic Acid
• alpha-[2-(Dimethylamino)ethyl] Hydrocinnamic Acid
• alpha-[2-(Dimethylamino)ethyl] Hydrocinnamic Acid; Benzenepropanoic acid, a-[2-(dimethylamino)ethyl]-; Hydrocinnamic acid, a-[2-(dimethylamino)ethyl]- (7CI); a-[2-(Dimethylamino)ethyl]benzenepropanoic acid; 2-Benzyl-4-(dimethylamino)butanoic acid; (2RS)-2-Benzyl-4-(dimethylamino)butanoic acid
• A-[2-(Dimethylamino)ethyl] Hydrocinnamic Acid
• I+/--[2-(Dimethylamino)ethyl]benzenepropanoic acid
• 1613-23-6
• DTXSID201245293
• DB-229771
• alpha-[2-(Dimethylamino)ethyl]hydrocinnamic acid
• alpha-[2-(Dimethylamino-d6)ethyl]HydrocinnamicAcid
• α-2-(Dimethylamino)ethyl Hydrocinnamic Acid

• Inchi： 1S/C13H19NO2/c1-14(2)9-8-12(13(15)16)10-11-6-4-3-5-7-11/h3-7,12H,8-10H2,1-2H3,(H,15,16)
• InChI Key： MVESGEUGPWQJCZ-UHFFFAOYSA-N
• SMILES： OC(C(CC1C=CC=CC=1)CCN(C)C)=O

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 360.3±35.0 °C at 760 mmHg
• Flash Point: 171.7±25.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

α-2-(Dimethylamino)ethyl Hydrocinnamic Acid Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT

Additional information on α-2-(Dimethylamino)ethyl Hydrocinnamic Acid

α-2-(Dimethylamino)ethyl Hydrocinnamic Acid: A Comprehensive Overview

α-2-(Dimethylamino)ethyl Hydrocinnamic Acid, also known by its CAS No. 1613-23-6, is a compound of significant interest in various scientific and industrial applications. This compound, with its unique chemical structure, has been the focus of extensive research in recent years, particularly in the fields of pharmacology, material science, and food chemistry. Its ability to interact with biological systems and its potential for innovative applications make it a subject of ongoing exploration.

The molecular structure of α-2-(Dimethylamino)ethyl Hydrocinnamic Acid comprises a hydrocinnamic acid backbone with a dimethylaminoethyl group attached at the alpha position. This configuration imparts distinctive chemical properties, including enhanced solubility and bioavailability. Recent studies have highlighted its role as a precursor in the synthesis of bioactive compounds, particularly in the development of novel drugs targeting neurodegenerative diseases.

In terms of synthesis, researchers have developed several efficient methods to produce CAS No. 1613-23-6. One notable approach involves the use of microwave-assisted synthesis, which significantly reduces reaction time while maintaining high yields. This method has been optimized to ensure scalability, making it suitable for industrial production.

The application of α-2-(Dimethylamino)ethyl Hydrocinnamic Acid extends beyond pharmacology into materials science. Recent advancements have demonstrated its potential as a building block for creating advanced polymers with tailored mechanical and thermal properties. These polymers are being explored for use in high-performance electronics and biomedical devices.

In the food industry, this compound has shown promise as a natural flavor enhancer and stabilizer. Its ability to interact with taste receptors without altering the nutritional profile of food products makes it an attractive alternative to synthetic additives. Studies published in 2023 have confirmed its safety for human consumption at recommended levels.

From an environmental perspective, researchers are investigating the biodegradability of CAS No. 1613-23-6. Preliminary findings suggest that it undergoes rapid degradation under aerobic conditions, minimizing its ecological footprint. This characteristic is particularly important for industries seeking sustainable alternatives to traditional chemicals.

The future outlook for α-2-(Dimethylamino)ethyl Hydrocinnamic Acid is promising, with ongoing research focusing on expanding its applications in drug delivery systems and nanotechnology. Its compatibility with lipid-based formulations has opened new avenues for targeted drug delivery, enhancing therapeutic efficacy while reducing side effects.

In conclusion, CAS No. 1613-23-6, or α-2-(Dimethylamino)ethyl Hydrocinnamic Acid, stands as a versatile compound with diverse applications across multiple disciplines. Its continued exploration will undoubtedly contribute to groundbreaking innovations in science and industry.